Triethylene glycol
Cat. No. B149331
CAS RN:
137800-98-7
M. Wt: 150.17 g/mol
InChI Key: ZIBGPFATKBEMQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Triethylene glycol (TEG) is a colorless, odorless, and viscous liquid with a molecular formula of C6H14O4. It is a member of the glycol family and has various industrial applications, including as a solvent, a plasticizer, and a humectant. TEG is also used in the production of polyester resins, polyurethane foams, and hydraulic fluids. In recent years, TEG has gained significant attention in the scientific community due to its unique properties and potential applications in various fields.
Scientific Research Applications
Groundwater Research in Gas Industry : TEG, along with diethylene glycol (DEG) and ethylene glycol (EG), is studied for its impact on groundwater contamination in the natural gas industry. Research focuses on the subsurface transport and fate of these glycols and their interaction with BTEX compounds (benzene, toluene, ethylbenzene, and xylenes), which are closely associated with glycols used in gas dehydration processes. This work includes evaluating the biodegradability of TEG and DEG in subsurface environments and examining how high concentrations of glycol might enhance the subsurface mobility of BTEX compounds (Sorensen, Gallagher, Hawthorne, & Aulich, 2000).
Petrochemical Wastewater Treatment : TEG is identified as a toxic organic compound in petrochemical industry wastewater. A study on a Moving Bed Biofilm Reactor (MBBR) system demonstrated its efficiency in removing TEG from simulated petrochemical wastewater, highlighting its potential in treating high concentrations of sewage (Bavandpour, Mafigholami, & Khezri, 2018).
CO2 Solubility in TEG Solutions : The solubility of carbon dioxide (CO2) in TEG and aqueous TEG solutions is crucial for applications in Carbon Capture and Storage (CCS) and Enhanced Oil Recovery (EOR). Accurate understanding of this solubility is essential for economic engineering design in gas processing industries (Wise & Chapoy, 2016).
Glycol Loss in Gaseous Systems : A study on the solubilities of TEG in supercritical methane and carbon dioxide is vital for understanding its behavior in natural gas processes. This research aids in improving the accuracy of measurements and the reliability of data for applications involving humidity absorbents in gaseous systems (Mohammadi, Eslamimanesh, Yazdizadeh, & Richon, 2011).
Coordination Chemistry : In the field of chemistry, TEG has been used as a ligand in the synthesis of {Fe(III)2Ln(III)2} coordination clusters, offering insights into the structural and electronic features of 3d-4f systems (Peng, Kostakis, Lan, & Powell, 2013).
Natural Gas Dehydration : TEG is a common liquid desiccant used in natural gas dehydration. Research in this area includes developing empirical models to predict the equilibrium established between water vapor and TEG, optimizing dehydration processes, and enhancing TEG purity in regeneration processes (Rostami & Shokrollahi, 2017); (Paymooni, Rahimpour, Raeissi, Abbasi, & Baktash, 2011); (Chebbi, Qasim, & Jabbar, 2019).
Environmental Impact Assessment : The environmental fate and impact of TEG, particularly in the context of its use as an energetic plasticizer, have been studied. This includes measuring its solubility in water, assessing its degradation in various environmental conditions, and evaluating its photolysis rates (Monteil-Rivera, Radovic-Hrapovic, Halasz, Paquet, Ampleman, Thiboutot, & Hawari, 2011).
properties
IUPAC Name |
2-[2-(2-hydroxyethoxy)ethoxy]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O4/c7-1-3-9-5-6-10-4-2-8/h7-8H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIBGPFATKBEMQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O4, Array |
Source
|
| Record name | TRIETHYLENE GLYCOL | |
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| Record name | triethylene glycol | |
| Source | Wikipedia | |
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DSSTOX Substance ID |
DTXSID4021393 |
Source
|
| Record name | Triethylene glycol | |
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Molecular Weight |
150.17 g/mol |
Source
|
| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Physical Description |
Triethylene glycol is a colorless liquid with a mild odor. Dense than water. (USCG, 1999), Liquid, Colorless, hygroscopic liquid that is nearly odorless; [Merck Index] Colorless clear viscous liquid with no odor; [MSDSonline], COLOURLESS HYGROSCOPIC LIQUID. |
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Boiling Point |
545 °F at 760 mmHg (NTP, 1992), 285 °C; 165 °C at 14 mm Hg, 285 °C |
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Flash Point |
330 °F (NTP, 1992), 165 °C, 350 °F (177 °C) (Open cup) |
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Solubility |
greater than or equal to 100 mg/mL at 68 °F (NTP, 1992), Miscible with alcohol, benzene, toluene; sparingly sol in ether; practically insol in petroleum ether, Soluble in oxygenated solvents., Slightly soluble in ethyl ether, chloroform; insoluble in petroleum ether, In water, miscible, Solubility in water: very good |
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| Record name | TRIETHYLENE GLYCOL | |
| Source | CAMEO Chemicals | |
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Density |
1.125 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.1274 at 15 °C/4 °C, Bulk density: 9.4 lb/gal at 20 °C, Relative density (water = 1): 1.1 |
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| Record name | TRIETHYLENE GLYCOL | |
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Vapor Density |
5.17 (NTP, 1992) - Heavier than air; will sink (Relative to Air), Relative vapor density (air = 1): 5.2 |
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| Record name | TRIETHYLENE GLYCOL | |
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Vapor Pressure |
less than 0.001 mmHg at 68 °F ; 1 mmHg at 237 °F (NTP, 1992), 0.00132 [mmHg], Vapor pressure, Pa at 20 °C: 0.02 |
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Impurities |
Commercial grade triethylene glycol has been found to contain <1 ppm dioxane. Twenty-six samples of 99.9% pure triethylene glycol were found to contain 0.02 to 0.13% diethylene glycol. |
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| Record name | TRIETHYLENE GLYCOL | |
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Product Name |
Triethylene Glycol | |
Color/Form |
Colorless liquid | |
CAS RN |
112-27-6 |
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| Record name | TRIETHYLENE GLYCOL | |
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Melting Point |
24.3 °F (NTP, 1992), -7 °C, -5 - -7 °C |
Source
|
| Record name | TRIETHYLENE GLYCOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9148 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | TRIETHYLENE GLYCOL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/898 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TRIETHYLENE GLYCOL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1160 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
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| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Triethylene glycol
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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